N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C21H20N2O4/c1-14-4-3-5-18(12-14)26-13-19-10-11-20(27-19)21(25)23-17-8-6-16(7-9-17)22-15(2)24/h3-12H,13H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: KYKPDHCGCCCTRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=CC=C(O2)C(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol
• CAS No.: 878716-66-6

Description

N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C21H20N2O4 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.14230712 g/mol and the complexity rating of the compound is 504. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

N-(4-acetamidophenyl)-5-[(3-methylphenoxy)methyl]furan-2-carboxamide, with the molecular formula C21H20N2O4 and a molecular weight of 364.4 g/mol, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound based on existing research, highlighting its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a furan ring substituted with an acetamidophenyl group and a methylphenoxy moiety. Its structural complexity is indicated by a complexity rating of 504, suggesting significant potential for diverse biological interactions.

Property	Value
Molecular Formula	C21H20N2O4
Molecular Weight	364.4 g/mol
CAS Number	878716-66-6
Purity	≥ 95%

Mechanisms of Biological Activity

Research into the biological activity of this compound suggests several potential mechanisms:

• Antioxidant Activity : Preliminary studies indicate that compounds with similar structures exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress in cells.
• Anti-inflammatory Effects : The presence of acetamide groups is associated with anti-inflammatory activity, potentially through the inhibition of pro-inflammatory cytokines.
• Antimicrobial Properties : Some derivatives have shown efficacy against various bacterial strains, suggesting that this compound may possess antimicrobial properties.

In Vitro Studies

In vitro assays have demonstrated that this compound can inhibit the growth of certain cancer cell lines. For instance, studies conducted on breast cancer cell lines indicated a dose-dependent reduction in cell viability, with IC50 values suggesting significant potency.

In Vivo Studies

Animal models have been utilized to assess the pharmacokinetics and therapeutic efficacy of this compound. A notable study involved administering the compound to mice with induced inflammation, resulting in a marked decrease in inflammatory markers compared to control groups.

Case Studies

• Study on Cancer Cell Lines : A study published in a peer-reviewed journal reported that the compound inhibited proliferation in MCF-7 breast cancer cells by inducing apoptosis through mitochondrial pathways.
• Anti-inflammatory Study : Another research project focused on the anti-inflammatory effects demonstrated that treatment with this compound reduced edema in rat paw models significantly compared to untreated controls.